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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
applications of Sulfo-Cy5-Methyltetrazine, a key reagent in advanced bioconjugation and
imaging techniques. The information is tailored for professionals in the fields of chemical
biology, drug development, and molecular imaging.

Core Chemical Properties and Structure

Sulfo-Cy5-Methyltetrazine is a fluorescent labeling reagent that combines the far-red emitting
Sulfo-Cy5 fluorophore with a highly reactive methyltetrazine moiety. This combination makes it
an invaluable tool for bioorthogonal chemistry, particularly for the rapid and specific labeling of
biomolecules in complex biological systems. The sulfonate groups on the cyanine dye enhance
its water solubility, a critical feature for biological applications.[1][2]

The key feature of Sulfo-Cy5-Methyltetrazine is its ability to participate in the inverse-electron-
demand Diels-Alder (iEDDA) cycloaddition reaction with trans-cyclooctene (TCO) derivatives.
[3] This "click chemistry"” reaction is exceptionally fast and proceeds efficiently under
physiological conditions without the need for a catalyst, making it ideal for live-cell and in vivo
applications.[3]
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Quantitative Data Summary

The following table summarizes the key quantitative properties of Sulfo-Cy5-Methyltetrazine.

Property Value Reference
Molecular Formula Ca4H51N7010S3 [4115][6]
Molecular Weight 934.11 g/mol [4][7]
Excitation Maximum (Aex) ~647 nm 14171
Emission Maximum (Aem) ~668 nm [7]
Extinction Coefficient ~250,000 cm~tM~1 [4]
Solubility Water, DMSO, DMF [4]

Purity Typically 295% (HPLC) [4]

Experimental Protocols: Pre-targeted Live-Cell
Imaging

A prominent application of Sulfo-Cy5-Methyltetrazine is in pre-targeted imaging, a two-step
labeling strategy that significantly enhances signal-to-noise ratios in cellular and in vivo
imaging. This protocol outlines a general workflow for pre-targeted live-cell imaging using a
TCO-modified antibody and Sulfo-Cy5-Methyltetrazine.

l. Preparation of TCO-Modified Antibody

» Protein Preparation: Dissolve the antibody of interest in an amine-free buffer (e.g., PBS, pH
7.4) at a concentration of 1-10 mg/mL. If the buffer contains primary amines (e.g., Tris), a
buffer exchange into PBS is necessary.

e TCO-NHS Ester Solution: Prepare a stock solution of a TCO-PEG-NHS ester in anhydrous
DMSO or DMF. The PEG linker helps to improve solubility and reduce steric hindrance.

o Conjugation Reaction:

o Adjust the pH of the antibody solution to 8.5-9.0 using a sodium bicarbonate solution.
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o Add the TCO-NHS ester solution to the antibody solution at a molar ratio of 5-20 fold
excess of the TCO reagent. The optimal ratio should be determined empirically for each
antibody.

o Incubate the reaction for 30-60 minutes at room temperature with gentle mixing.

Purification: Remove the unreacted TCO-NHS ester using a desalting column (e.g.,
Sephadex G-25) equilibrated with the desired storage buffer (e.g., PBS).

Characterization (Optional): The degree of labeling (DOL) can be determined by mass
spectrometry (MALDI-TOF or ESI-MS) by comparing the mass of the modified and
unmodified antibody.

Il. Pre-targeting and Labeling of Live Cells

Cell Culture: Culture live cells on glass-bottom dishes suitable for microscopy.
Pre-targeting Step:

o Incubate the cultured cells with the TCO-modified antibody in a suitable live-cell imaging
medium at a concentration of 10-100 nM.

o Incubate for 30-60 minutes at 37°C to allow the antibody to bind to its target on the cell
surface.

Washing: Gently wash the cells two to three times with fresh, pre-warmed imaging medium
to remove any unbound TCO-modified antibody.

Labeling with Sulfo-Cy5-Methyltetrazine:

o Prepare a stock solution of Sulfo-Cy5-Methyltetrazine in anhydrous DMSO (e.g., 1 mM).
o Dilute the stock solution in live-cell imaging medium to a final concentration of 1-5 pM.

o Add the Sulfo-Cy5-Methyltetrazine solution to the cells.

Image Acquisition:
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o Immediately begin imaging the cells using a fluorescence microscope equipped with
appropriate filters for Cy5 (e.g., excitation at ~640 nm and emission at ~670 nm).

o The fluorescent signal should develop rapidly as the TCO-tetrazine ligation occurs. Time-
lapse imaging can be performed to monitor the labeling process in real-time.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the application of Sulfo-Cy5-

Methyltetrazine.

Step 1: Antibody Modification

Step 2: Pre-targeting

Step 3: Bioorthogonal Labeling
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Caption: Pre-targeting experimental workflow.
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Caption: Inverse-electron-demand Diels-Alder reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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